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Compound of Interest

Compound Name: Ethyl 6-quinolinecarboxylate

Cat. No.: B1294812

Technical Guide: Ethyl 6-quinolinecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-quinolinecarboxylate, a
versatile heterocyclic compound with significant applications in pharmaceutical research and
materials science. This document details its physicochemical properties, synthesis, and its role
as a key building block in the development of novel therapeutic agents and functional
materials.

Core Chemical Information

Ethyl 6-quinolinecarboxylate is an organic compound featuring a quinoline core, which is a
bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring. The ethyl
carboxylate group at the 6-position is a key functional group that allows for a variety of
chemical modifications, making it a valuable intermediate in organic synthesis.

CAS Number: 73987-38-9

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 6-quinolinecarboxylate is
presented in the table below. These properties are crucial for its handling, storage, and
application in various experimental settings.
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Property Value Source(s)
Molecular Formula C12H11NO2 [1]
Molecular Weight 201.22 g/mol [1]
Appearance Off-white powder/solid [2]

Purity >97%

Room Temperature (sealed in
Storage Temperature N
dry conditions)

Note: Specific melting point and solubility data for Ethyl 6-quinolinecarboxylate are not
consistently reported in publicly available literature. Researchers should determine these
properties experimentally for their specific samples and applications.

Synthesis and Experimental Protocols

The synthesis of quinoline derivatives can be achieved through various established methods in
organic chemistry. While a specific, detailed protocol for the direct synthesis of Ethyl 6-
quinolinecarboxylate is not readily available in the cited literature, a general and widely used
method for constructing the quinoline ring system is the Friedlander annulation. This reaction
involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing
an activated methylene group (e.g., a B-ketoester).

Conceptual Synthesis Workflow: Friedlander Annulation

The following diagram illustrates the conceptual workflow for the synthesis of a quinoline
carboxylate derivative, which can be adapted for Ethyl 6-quinolinecarboxylate.
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Caption: Conceptual workflow for the Friedlander synthesis of a quinoline carboxylate.
General Experimental Considerations:

e Reactant Purity: The purity of the starting materials, the o-aminoaryl aldehyde/ketone and
the B-ketoester, is critical for achieving a high yield and purity of the final product.

o Catalyst Choice: The reaction can be catalyzed by either an acid or a base. The choice of
catalyst can influence the reaction rate and the formation of side products.

o Reaction Temperature and Time: Optimization of the reaction temperature and time is
necessary to ensure complete conversion of the starting materials and to minimize
degradation of the product.

 Purification: The crude product is typically purified by recrystallization or column
chromatography to obtain the final product with the desired purity.

Applications in Research and Drug Development

The quinoline scaffold is a privileged structure in medicinal chemistry, and its derivatives have
been investigated for a wide range of therapeutic applications.[3][4][5][6] Ethyl 6-
quinolinecarboxylate serves as a key starting material for the synthesis of more complex
molecules with potential biological activity.
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Anticancer Drug Development

Quinoline derivatives are known to exhibit anticancer properties through various mechanisms,
including the inhibition of protein kinases, which are crucial for cancer cell signaling.[4][7] While
a specific signaling pathway directly modulated by Ethyl 6-quinolinecarboxylate is not yet
well-defined in the literature, its role as a scaffold for kinase inhibitors is an active area of
research.

The diagram below illustrates a generalized signaling pathway that is often targeted by
qguinoline-based kinase inhibitors.
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Caption: Generalized kinase signaling pathway targeted by quinoline-based inhibitors.
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Fluorescent Probes and Materials Science

The unique photophysical properties of the quinoline ring system make its derivatives, including
Ethyl 6-quinolinecarboxylate, valuable in the development of fluorescent probes for biological
imaging and sensing applications.[2] The ethynyl group can be introduced into the quinoline
scaffold to create a versatile handle for "click chemistry," allowing for the attachment of
fluorophores or other reporter molecules.

Furthermore, Ethyl 6-quinolinecarboxylate is utilized in materials science as a building block
for the synthesis of advanced polymers and coatings, where the quinoline moiety can enhance
properties such as thermal stability and durability.[2]

Conclusion

Ethyl 6-quinolinecarboxylate is a chemical compound of significant interest to the scientific
community, particularly in the fields of drug discovery and materials science. Its versatile
chemical nature, stemming from the reactive quinoline core and the modifiable ethyl
carboxylate group, allows for its use as a foundational building block in the synthesis of a wide
array of more complex molecules. While specific, detailed experimental data on some of its
physical properties and biological activities are still emerging, the broader class of quinoline
derivatives continues to show immense promise in the development of next-generation
therapeutics and advanced materials. Further research into the specific applications and
biological targets of Ethyl 6-quinolinecarboxylate is warranted to fully unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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